Cas no 2034473-27-1 (N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]cyclohex-3-ene-1-carboxamide
• CAS No: 2034473-27-1
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 5552613
• Update Time: 2025-10-28

N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C14H15N3O2S/c1-9-15-13(19-17-9)11-7-8-20-14(11)16-12(18)10-5-3-2-4-6-10/h2-3,7-8,10H,4-6H2,1H3,(H,16,18)
• InChI Key： UFXIYCLBFGXOAX-UHFFFAOYSA-N
• SMILES： C1(C(NC2SC=CC=2C2ON=C(C)N=2)=O)CCC=CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]cyclohex-3-ene-1-carboxamide

N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]cyclohex-3-enecarboxamide: A Comprehensive Overview

The compound N-[3-(3-methyl-1,2,4 oxadiazol 5 yl)thiophen 2 yl]cyclohex 3 ene 1 carboxamide (CAS No. 2034473 27 1) is a complex organic molecule with a unique structure that combines a thiophene ring, an oxadiazole moiety, and a cyclohexene carboxamide group. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials. The molecule's structure is characterized by the presence of a thiophene ring (a five-membered aromatic heterocycle containing sulfur), an oxadiazole group (a five-membered heterocycle with two nitrogen atoms), and a cyclohexene carboxamide group (a six-membered ring with a double bond and an amide functional group). These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of oxadiazole moieties in medicinal chemistry. The presence of the oxadiazole group in this compound enhances its stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the thiophene ring is known for its electron-withdrawing properties, which can influence the electronic characteristics of the molecule. This makes the compound suitable for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of N-[3-(3 methyl 1 2 4 oxadiazol 5 yl)thiophen 2 yl]cyclohex 3 ene 1 carboxamide involves a multi-step process that includes nucleophilic substitution, condensation reactions, and cyclization. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining the integrity of the molecular structure.

One of the most intriguing aspects of this compound is its ability to form self-assembled monolayers (SAMs). SAMs are highly ordered structures that can be used in surface modification and nanotechnology applications. The amide functional group in the cyclohexene carboxamide moiety plays a critical role in facilitating these self-assembling properties. Recent experiments have demonstrated that SAMs formed by this compound exhibit excellent thermal stability and mechanical robustness, making them ideal for use in high-performance materials.

In terms of biological activity, N-[3-(3 methyl 1 2 4 oxadiazol 5 yl)thiophen 2 yl]cyclohex 3 ene 1 carboxamide has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may have applications in the treatment of metabolic disorders such as obesity and type II diabetes. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.

The integration of oxadiazole and thiophene groups into this compound also imparts unique electronic properties that are advantageous for use in organic electronics. For instance, the molecule's ability to undergo charge transfer processes makes it a candidate for use in organic field-effect transistors (OFETs). Recent advancements in thin-film transistor technology have leveraged these properties to develop devices with improved performance metrics.

Another area where this compound has shown promise is in catalysis. The presence of sulfur atoms in the thiophene ring can act as Lewis acid sites, enabling the molecule to function as a catalyst in certain organic transformations. For example, it has been used as a catalyst in cross-coupling reactions, which are fundamental to modern organic synthesis.

In conclusion, N-[3-(3 methyl 1 2 4 oxadiazol 5 yl)thiophen 2 yl]cyclohex 3 ene 1 carboxamide (CAS No. 2034473 27